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Compound of Interest

Compound Name: CRT0273750

Cat. No.: B606817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CRT0273750, also known as Cambritaxestat or IOA-289, is a potent and selective inhibitor of

autotaxin (ATX).[1][2][3] Autotaxin is a key enzyme responsible for the production of

lysophosphatidic acid (LPA), a signaling lipid involved in numerous physiological and

pathological processes, including cell proliferation, migration, inflammation, and fibrosis.[4] By

inhibiting ATX, CRT0273750 effectively modulates plasma LPA levels, making it a valuable tool

for studying the ATX-LPA signaling axis in various disease models, particularly in cancer

research.[2][3][5] These application notes provide a detailed protocol for the preparation of

CRT0273750 stock solutions for use in cell culture experiments.

Quantitative Data Summary
A summary of the key quantitative data for CRT0273750 is presented in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 502.92 g/mol [1][3][5]

CAS Number 1979939-16-6 [1][2][5]

Target Autotaxin (ATX) [1]

IC₅₀
1 nM[1], 0.014 µM (in plasma)

[2][5]
[1][2][5]

Solubility

Soluble in DMSO (e.g., 10

mM[1], 175 mg/mL[2], 250

mg/mL[6])

[1][2][6]

Appearance White to off-white solid powder [2][3]

Purity >98% [3]

Experimental Protocols
Preparation of a 10 mM CRT0273750 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CRT0273750 in dimethyl

sulfoxide (DMSO). It is crucial to use high-quality, anhydrous DMSO suitable for cell culture to

ensure the stability and solubility of the compound.

Materials:

CRT0273750 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips
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0.22 µm syringe filter (optional, for sterilization)

Procedure:

Calculation: Determine the mass of CRT0273750 required to prepare the desired volume of

a 10 mM stock solution.

Mass (mg) = 10 mmol/L * 502.92 g/mol * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 * 502.92 * 0.001 * 1000 = 5.0292 mg

Weighing: Carefully weigh out the calculated amount of CRT0273750 powder in a sterile

microcentrifuge tube. Due to the small quantities, it is advisable to handle the powder in a

draft-free environment. Before opening, centrifuge the vial to ensure all the powder is at the

bottom.[7][8]

Solubilization: Add the calculated volume of cell culture grade DMSO to the microcentrifuge

tube containing the CRT0273750 powder.

Mixing: Vortex the solution until the compound is completely dissolved.[9] Gentle warming

(up to 60°C) or sonication can be used to aid dissolution if precipitation occurs.[2]

Sterilization (Optional): If sterility is a major concern, the stock solution can be sterilized by

filtering it through a 0.22 µm syringe filter into a new sterile tube.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[2][9] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[2][8]

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the concentrated stock solution to the desired final

concentration for treating cells in culture.

Materials:
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10 mM CRT0273750 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thawing: On the day of the experiment, thaw an aliquot of the 10 mM CRT0273750 stock

solution at room temperature.

Serial Dilution: Prepare serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations. To avoid precipitation, it is recommended to

perform dilutions in a stepwise manner.[10] The final concentration of DMSO in the cell

culture medium should be kept low, typically below 0.5%, to avoid solvent toxicity to the cells.

[8][10][11]

Vehicle Control: Prepare a vehicle control by adding the same concentration of DMSO to the

cell culture medium as is present in the highest concentration of the inhibitor treatment.[9]

Cell Treatment: Aspirate the old medium from the cultured cells and replace it with the

medium containing the desired concentration of CRT0273750 or the vehicle control.
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Caption: Experimental workflow for preparing and using CRT0273750 in cell culture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b606817?utm_src=pdf-body-img
https://www.benchchem.com/product/b606817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ATX-LPA Signaling Pathway

LPC
(Lysophosphatidylcholine)

Autotaxin (ATX)

 hydrolysis

LPA
(Lysophosphatidic Acid)

LPA Receptors
(LPA1-6)

 activation

Downstream Signaling
(Cell Proliferation, Migration, etc.)

CRT0273750

 inhibition

Click to download full resolution via product page

Caption: Inhibition of the ATX-LPA signaling pathway by CRT0273750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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